5-fluoro-2-methoxy-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide

• IUPAC Name: 5-fluoro-2-methoxy-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C20H19FN2O5S3/c1-28-18-9-7-15(21)12-19(18)30(24,25)22-16-8-6-14-4-2-10-23(17(14)13-16)31(26,27)20-5-3-11-29-20/h3,5-9,11-13,22H,2,4,10H2,1H3
• InChI Key: ANIKNNKBQNIQKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=CS4)C=C2
• Molecular Formula: C20H19FN2O5S3
• Molecular Weight: 482.6 g/mol

Description

5-fluoro-2-methoxy-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H19FN2O5S3 and its molecular weight is 482.56. The purity is usually 95%.
BenchChem offers high-quality 5-fluoro-2-methoxy-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-fluoro-2-methoxy-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Applications

The compound has shown potential in the development of antiviral agents. In particular, derivatives with similar structural features have demonstrated potent anti-dengue virus (DENV) activity. For instance, certain diarylpyrazolylquinoline derivatives have exhibited significantly more active anti-DENV-2 activity than ribavirin, a known antiviral drug. This includes the inhibition of DENV replication in both viral protein and mRNA levels, as well as effective protection in mouse models from DENV infection, highlighting the potential of such compounds as antiviral agents (Lee et al., 2017).

Fluorescence Probing and Zinc Detection

The compound's structural family has been involved in the synthesis of fluorescent probes for Zn2+ detection. A specific derivative designed and synthesized for this purpose showed increased UV/vis absorption and significant fluorescence emission upon Zn2+ addition. Such properties suggest its utility in improving cell membrane permeation compared to other probes, indicating its potential in biochemical and medical research for Zn2+ detection in biological systems (Aoki et al., 2008).

Anticancer Research

The structural class to which this compound belongs includes derivatives that have been explored for their anticancer potential. Notably, aminothiazole-paeonol derivatives, which share a similar structural motif, have demonstrated high anticancer potential against various cancer cell lines. This includes significant inhibitory activity against human gastric adenocarcinoma and colorectal adenocarcinoma cells, suggesting the potential for the development of novel anticancer therapies (Tsai et al., 2016).

COX-2 Inhibition for Anti-inflammatory Applications

Additionally, derivatives containing the benzenesulfonamide moiety have been synthesized and evaluated for their cyclooxygenase-2 (COX-2) inhibitory activities. The research in this area has led to the development of compounds with significant anti-inflammatory activity, suggesting the relevance of this structural class in the design of COX-2 specific inhibitors for the treatment of conditions like arthritis and acute pain (Pal et al., 2003).